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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2

Cat. No.: B12057112

This guide provides comprehensive safety and logistical information for the proper disposal of
Fmoc-Gly-OH-13C2, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The procedures outlined are intended for researchers, scientists,
and professionals in drug development.

Material Properties and Hazard Identification

Fmoc-Gly-OH-13C2 is a stable isotope-labeled form of the Fmoc-protected amino acid glycine.
[1][2] According to available Safety Data Sheets (SDS) for the non-labeled analog, Fmoc-Gly-
OH, the substance is not classified as hazardous.[3][4] However, it should always be handled
with care in a laboratory setting. The isotopic 3C label is a stable, non-radioactive isotope, and
therefore does not require special handling procedures for radioactivity.[5][6] Disposal of
compounds with stable isotopes should follow the same procedures as for their unlabeled
counterparts.[5]

Property Data

Appearance White powder/solid

Molecular Formula C1513C2H15NO4

Melting Point 174 - 178 °C (345.2 - 352.4 °F)

Hazard Classification Not classified as a hazardous substance.[3][4]
Solubility Soluble in organic solvents like DMF.[7]
Stability Stable under normal storage conditions.[8]
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Experimental Protocol: Disposal Procedure

This step-by-step protocol outlines the recommended procedure for the disposal of Fmoc-Gly-
OH-13C2.

Objective: To safely dispose of unused or waste Fmoc-Gly-OH-13C2 in accordance with
standard laboratory safety practices and environmental regulations.

Materials:

o Appropriate Personal Protective Equipment (PPE):
o Safety glasses with side-shields or goggles.[3][4]
o Chemical-resistant gloves (e.g., nitrile).[3][4]
o Laboratory coat.

o For large quantities or where dust may be generated, respiratory protection (e.g., N95 dust
mask) is recommended.[4]

e Sealable, chemical-resistant waste container.

» Waste label.

e Spatula or scoop.

Methodology:

o Step 1: Personal Protective Equipment (PPE) and Preparation

o Before handling the chemical, put on all required PPE, including safety glasses, a lab coat,
and gloves.[3][4]

o Ensure the work area, such as a chemical fume hood or a designated bench space, is
clean and uncluttered.
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o Prepare a designated solid chemical waste container. Ensure it is clean, dry, and properly
labeled.

o Step 2: Waste Characterization and Segregation
o Characterize the waste as "non-hazardous solid chemical waste."

o Since Fmoc-Gly-OH-13C2 contains a stable isotope, no radiological segregation is
necessary.[5][6] It should be treated like the standard, non-labeled Fmoc-Gly-OH.

o Do not mix this waste with other waste streams, such as solvents, sharps, or
biohazardous waste.

o Step 3: Transferring the Waste

o Carefully transfer the solid Fmoc-Gly-OH-13C2 from its original container into the
designated solid chemical waste container using a clean spatula.

o Avoid creating dust during the transfer.[3][4] If handling a powder, perform the transfer in a
fume hood or ventilated enclosure.

o Once the transfer is complete, securely seal the waste container.
o Step 4: Labeling the Waste Container

o Clearly label the waste container with the following information:

The words "Chemical Waste for Disposal.”

The full chemical name: "Fmoc-Gly-OH-13C2" or "N-(9-Fluorenylmethyloxycarbonyl)-
glycine-13Cz."

Approximate quantity of waste.

Date of accumulation.

Your name, laboratory, and contact information.

e Step 5: Storage and Disposal
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o Store the sealed and labeled waste container in a designated, secure area away from
incompatible materials, such as strong oxidizing agents.[8]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EH&S) department or equivalent chemical waste management program.

o Follow all local, state, and federal regulations for chemical waste disposal.[3][4]

o Step 6: Decontamination
o Clean the spatula and any surfaces that may have come into contact with the chemical.

o Dispose of contaminated gloves and any disposable cleaning materials (e.g., paper
towels) in the solid chemical waste container.

o Wash your hands thoroughly with soap and water after completing the procedure.[3][4]

Disposal Workflow Diagram

Caption: Disposal decision workflow for Fmoc-Gly-OH-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal Protocol for Fmoc-Gly-OH-13C2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057112#fmoc-gly-oh-13c2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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